Cas no 956573-70-9 (1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 956573-70-9
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• MDL: MFCD04967881
• CID: 2101756
• PubChem ID: 4436037
• Update Time: 2025-10-30

1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-phenoxymethyl)-1H-pyrazole-3-carboxylicacid
• 1-[(4-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• SR-01000115606-1
• AKOS000306449
• RS-0253
• 1-[(4-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid, AldrichCPR
• EN300-83673
• 1-(4-Bromo-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• 956573-70-9
• HMS2655G22
• 1-[(4-bromophenoxy)methyl]pyrazole-3-carboxylic Acid
• STK313382
• 1-((4-Bromophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• SMR000313377
• 1-(4-bromophenoxymethyl)pyrazole-3-carboxylic acid
• BBL016063
• SR-01000115606
• MLS000689773
• CHEMBL1313625
• MFCD04967881
• CS-0262760
• 1H-pyrazole-3-carboxylic acid, 1-[(4-bromophenoxy)methyl]-
• 1-(4-Bromophenoxymethyl)-1H-pyrazole-3-carboxylic acid
• ALBB-012439
• H29967
• 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD04967881
• Inchi： 1S/C11H9BrN2O3/c12-8-1-3-9(4-2-8)17-7-14-6-5-10(13-14)11(15)16/h1-6H,7H2,(H,15,16)
• InChI Key： WAFIUYIGAYJRJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 295.97965g/mol
• Monoisotopic Mass: 295.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 489.5±30.0 °C at 760 mmHg
• Flash Point: 249.8±24.6 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid

Comprehensive Overview of 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 956573-70-9)

1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 956573-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and bromophenoxy substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a carboxylic acid functional group with a heterocyclic framework, making it a valuable building block for drug discovery and material science applications.

The growing interest in 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such intermediates, reducing reliance on hazardous reagents. This compound’s potential in catalysis and ligand design has also been highlighted in recent studies, particularly in the context of metal-organic frameworks (MOFs) and enzyme inhibition.

From a commercial perspective, CAS No. 956573-70-9 is often sought after for its role in developing antimicrobial agents and anti-inflammatory drugs. Its structural modularity allows for easy derivatization, enabling the creation of libraries of compounds for high-throughput screening. This adaptability has made it a focal point in medicinal chemistry, especially in addressing challenges like drug resistance and target specificity.

In the agrochemical sector, 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid is investigated for its potential as a pesticide precursor. Its brominated aromatic moiety contributes to enhanced stability and bioactivity, traits critical for crop protection formulations. Recent advancements in precision agriculture have further driven demand for such tailored chemicals, emphasizing minimal environmental impact.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for industrial applications. Quality control protocols for CAS No. 956573-70-9 adhere to stringent regulatory standards, reflecting its importance in GMP-compliant manufacturing processes.

Emerging applications of 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid extend to material science, where its incorporation into polymeric matrices enhances thermal and mechanical properties. Innovations in smart materials and biodegradable polymers have further expanded its utility, aligning with global sustainability goals.

Frequently asked questions about this compound include its solubility profile, storage conditions, and scalable synthesis routes. Researchers also inquire about its compatibility with cross-coupling reactions, a key step in modern organic synthesis. Addressing these queries underscores the compound’s relevance in both academic and industrial settings.

In summary, 1-(4-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 956573-70-9) represents a multifaceted chemical entity with broad applicability. Its integration into cutting-edge research underscores its value in advancing life sciences and industrial chemistry, while ongoing studies continue to uncover novel uses for this remarkable molecule.